Desmethyl Cerivastatin-O-β-D-glucuronide
Desmethyl Cerivastatin-O-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
212616-56-3
VCID:
VC0023052
InChI:
InChI=1S/C31H40FNO11/c1-14(2)24-20(10-9-18(34)11-19(35)12-22(36)37)23(16-5-7-17(32)8-6-16)21(25(33-24)15(3)4)13-43-31-28(40)26(38)27(39)29(44-31)30(41)42/h5-10,14-15,18-19,26-29,31,34-35,38-40H,11-13H2,1-4H3,(H,36,37)(H,41,42)/b10-9+/t18-,19-,26+,27+,28-,29+,31-/m1/s1
SMILES:
CC(C)C1=C(C(=C(C(=N1)C(C)C)COC2C(C(C(C(O2)C(=O)O)O)O)O)C3=CC=C(C=C3)F)C=CC(CC(CC(=O)O)O)O
Molecular Formula:
C₃₁H₄₀FNO₁₁
Molecular Weight:
621.65
Desmethyl Cerivastatin-O-β-D-glucuronide
CAS No.: 212616-56-3
Reference Standards
VCID: VC0023052
Molecular Formula: C₃₁H₄₀FNO₁₁
Molecular Weight: 621.65
| CAS No. | 212616-56-3 |
|---|---|
| Product Name | Desmethyl Cerivastatin-O-β-D-glucuronide |
| Molecular Formula | C₃₁H₄₀FNO₁₁ |
| Molecular Weight | 621.65 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[5-[(E,3S,5R)-6-carboxy-3,5-dihydroxyhex-1-enyl]-4-(4-fluorophenyl)-2,6-di(propan-2-yl)pyridin-3-yl]methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C31H40FNO11/c1-14(2)24-20(10-9-18(34)11-19(35)12-22(36)37)23(16-5-7-17(32)8-6-16)21(25(33-24)15(3)4)13-43-31-28(40)26(38)27(39)29(44-31)30(41)42/h5-10,14-15,18-19,26-29,31,34-35,38-40H,11-13H2,1-4H3,(H,36,37)(H,41,42)/b10-9+/t18-,19-,26+,27+,28-,29+,31-/m1/s1 |
| SMILES | CC(C)C1=C(C(=C(C(=N1)C(C)C)COC2C(C(C(C(O2)C(=O)O)O)O)O)C3=CC=C(C=C3)F)C=CC(CC(CC(=O)O)O)O |
| Synonyms | [5-[(1E,3S,5R)-6-Carboxy-3,5-dihydroxy-1-hexenyl]-4-(4-fluorophenyl)-2,6-bis(1-methylethyl)-3-pyridinyl]methyl β-D-Glucopyranosiduronic Acid; M-4 Metabolite; |
| PubChem Compound | 71315726 |
| Last Modified | Nov 11 2021 |
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